Cas no 55981-09-4 (Nitazoxanide)

Nitazoxanide Properties

Names and Identifiers

• Nitazoxanide
• 2-(acetolyloxy)-n-(5-nitro-2-thiazolyl)benzamide
• 2-(acetyloxy)-n-(5-nitro-2-thiazolyl)-benzamid
• n-(5-nitro-2-thiazolyl)-salicylamidacetate(ester)
• n-(5-nitro-2-thiazolyl)salicylamideacetate(ester)
• AURORA KA-645
• o-[n-(5-nitrothiazol-2-yl)carbamoyl]phenyl acetate
• nitazoxamide
• [2-[(5-nitro-1,3-thiazol-2-yl)carbamoyl]phenyl] acetate
• 2-((5-Nitrothiazol-2-yl)carbamoyl)phenyl acetate
• Nitazoxanide (NTZ,NSC 697855)
• [14C]-Nitazoxanide
• Alinia
• Colufase
• Cryptaz
• Daxon
• Heliton
• Nitazoxanida
• Nitazoxanidum
• NSC 697855
• NTZ
• 2-(Acetyloxy)-N-(5-nitro-2-thiazolyl)benzamide
• Nitazoxanidum [INN-Latin]
• Nitazoxanida [INN-Spanish]
• Nitazoxanid
• Phavic-1
• 2-[(5-nitro-1,3-thiazol-2-yl)carbamoyl]phenyl acetate
• Benzamide, 2-(acetyloxy)-N-(5-nitro-2-thiazolyl)-
• C12H9N3O5S
• NSC697855
• 2-Acetyloxy-N-[(5-nitro-2-thiazolyl)]benzamide
• (2-((5-Nitro-2-thiazolyl)carbam
• NTZ; 2-(Acetyloxy)-N-(5-nitro-2-thiazolyl)benzamide
• CCG-35851
• NITAZOXANIDE [USAN]
• EINECS 259-931-8
• Tox21_111018_1
• NITAZOXANIDE
• SR-01000759418
• NCI60_034935
• Nitazoxanide, United States Pharmacopeia (USP) Reference Standard
• MLS001424074
• CPD000466367
• Nitazoxanide [USAN:INN:BAN]
• S1627
• Nitax
• Alinia(TM)
• DTXCID3013757
• 2-((5-nitrothiazol-2-yl)carbamoyl)phenyl acetate
• Nitazoxanide, >=98% (HPLC)
• CAS-55981-09-4
• BRD-K96471533-001-10-8
• AB00639988_11
• AZT + Nitazoxanide
• Zox
• Nitaxozanide
• PH 5776
• NS00033434
• Q2943789
• Salicylamide, N-(5-nitro-2-thiazolyl)- acetate (ester)
• Nitazoxanide (Alinia, Annita)?
• Paramix
• AKOS015915393
• Alinia (TN)
• HMS2051L04
• Nitazoxanide (USAN/INN)
• AB00639988-07
• NCGC00090774-05
• NITAZOXANIDE (MART.)
• BRD-K96471533-001-07-4
• Nitazoxanida (INN-Spanish)
• NTZ;NSC 697855
• 2-(acetyloxy)-N-(5-nitro-2-thiazolyl)-benzamide
• HY-B0217
• 2-(Acetolyloxy)-N-(5-nitro-2-thiazolyl)benzamide
• N-(5-Nitrothiazol-2-yl)salicylamide acetate ester
• MFCD00416599
• NITAZOXANIDE [INN]
• BDBM50075050
• YQNQNVDNTFHQSW-UHFFFAOYSA-N
• [2-[(5-nitrothiazol-2-yl)carbamoyl]phenyl] acetate
• 55981-09-4
• NITAZOXANIDE (USP-RS)
• SW197626-2
• Nitrazoxanide 100 microg/mL in Acetonitrile
• NCGC00090774-01
• NITAZOXANIDE [ORANGE BOOK]
• UNII-SOA12P041N
• NITAZOXANIDE [MI]
• NITAZOXANIDE [WHO-DD]
• HMS3715F10
• EN300-220095
• DTXSID5033757
• Salicylamide, N-(5-nitro-2-thiazolyl)-, acetate (ester)
• Nitazoxamide
• Nitazoxanide (Alinia, Annita)
• o-(N-(5-Nitrothiazol-2-yl)carbamoyl)phenyl acetate
• AB00639988_10
• NSC-760057
• NCGC00090774-02
• Q-201475
• SCHEMBL40981
• NITAZOXANIDE [MART.]
• HMS3655M11
• SOA12P041N
• NSC-697855
• PH-5776
• Nitazoxanidum (INN-Latin)
• acetic acid [2-[[(5-nitro-2-thiazolyl)amino]-oxomethyl]phenyl] ester
• Salicylamide, N-(5-nitro-2-thiazolyl)-, Acetate(Ester)
• NITAZOXANIDE [VANDF]
• SMR000466367
• CHEMBL1401
• HMS3393L04
• Toza
• NCGC00258778-01
• BCP13918
• Pacovanton
• N-(5-Nitro-2-thiazolyl)salicylamide acetate (ester)
• AC-1302
• STK395664
• KS-1160
• Dexidex
• Kidonax
• MLS006010127
• Pharmakon1600-01503843
• MLS000759492
• N1031
• P01AX11
• DB00507
• NC00246
• Nitazox
• Oprea1_263587
• AB00639988-09
• BRN 1225475
• Tox21_201226
• NCIMech_000843
• CHEBI:94807
• SR-01000759418-9
• NCGC00090774-03
• BRD-K96471533-001-08-2
• (2-((5-Nitro-2-thiazolyl)carbamoyl)phenyl)acetat
• Z1514087129
• NSC760057
• 2-(5-nitrothiazol-2-ylcarbamoyl)phenyl acetate
• NITAZOXANIDE [GREEN BOOK]
• Tox21_111018
• Nitrazoxanide
• MMV688991
• Nitazoxanide- Bio-X
• NCGC00090774-04
• BN164151
• BRD-K96471533-001-09-0
• Nitaxozanid
• D02486
• NITAZOXANIDE [USP-RS]
• o-[N-(5-Nitrothiazol-2-yl)carbamoyl]phenyl acetate
• +Expand

• MDL： MFCD00416599
• InChIKey： YQNQNVDNTFHQSW-UHFFFAOYSA-N
• Inchi： 1S/C12H9N3O5S/c1-7(16)20-9-5-3-2-4-8(9)11(17)14-12-13-6-10(21-12)15(18)19/h2-6H,1H3,(H,13,14,17)
• SMILES： S1C(=C([H])N=C1N([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC(C([H])([H])[H])=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.02600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 307.026291
• Heavy Atom Count: 21
• Complexity: 428
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 142

Experimental Properties

• LogP: 2.82510
• PSA: 142.35000
• Merck: 6567
• Boiling Point: [394]
• Melting Point: 198.0 to 202.0 deg-C
• Color/Form: Pale yellow to white crystalline powder
• λmax: 416(Phosphate buffer sol.)(lit.)
• Density: 1.532

Nitazoxanide Security Information

• Symbol: GHS07
• RTECS：VN7830000
• WGK Germany：3
• Safety Instruction： 26-36
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• Toxicity：LD50 orally in male, female mice: 1350, 1380 mg/kg; in rats: >10 g/kg (Murphy, Friedmann)

Nitazoxanide Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%